Cas no 2138121-96-5 (3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-ethylcyclohexan-1-ol)

• Product Name: 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-ethylcyclohexan-1-ol
• CAS No: 2138121-96-5
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 5864085
• PubChem ID: 165497512
• Update Time: 2025-10-18

3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138121-96-5
• EN300-1160222
• 3-{2-azabicyclo[2.2.2]octan-2-yl}-4-ethylcyclohexan-1-ol
• 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-ethylcyclohexan-1-ol

• Inchi： 1S/C15H27NO/c1-2-12-5-8-14(17)9-15(12)16-10-11-3-6-13(16)7-4-11/h11-15,17H,2-10H2,1H3
• InChI Key： JLCKHSCIBNCPLD-UHFFFAOYSA-N
• SMILES： OC1CCC(CC)C(C1)N1CC2CCC1CC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-ethylcyclohexan-1-ol

Introduction to 3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-Ethylcyclohexan-1-Ol (CAS No 2138121-96-5)

3-{2-Azabicyclo[2.2.2]octan-2-yl}-4-Ethylcyclohexan-1-Ol (CAS No 2138121-96-5) is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as compound 3-{azabicyclo[octane]}, is characterized by its bicyclo[strong>strong]octane framework, which imparts distinctive chemical and physical properties.

The synthesis of this compound involves a multi-step process, typically utilizing advanced organic synthesis techniques such as ring-closing metathesis or iterative coupling reactions. Recent studies have highlighted the importance of stereochemistry in the synthesis of such bicyclic compounds, emphasizing the role of chiral catalysts in achieving high enantiomeric excess (ee). For instance, researchers have employed asymmetric catalysis to synthesize enantiomerically enriched samples of this compound, which are crucial for biological testing and drug development.

The structural complexity of 3-{azabicyclo[octane]} makes it an intriguing candidate for various applications, particularly in the pharmaceutical industry. Its rigid bicyclic framework provides a platform for exploring novel drug delivery systems and bioisosteric replacements in medicinal chemistry. Recent research has focused on its potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

In terms of chemical properties, compound CAS No 2138121-96-5 exhibits remarkable stability under physiological conditions, making it suitable for prolonged exposure in biological systems without degradation. This stability is attributed to the strain relief provided by the bicyclic structure, which minimizes reactive sites that could lead to unwanted side reactions.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of key cellular pathways involved in neurodegenerative diseases and inflammation. For example, recent findings suggest that it can act as a selective inhibitor of certain kinases, thereby offering a novel therapeutic avenue for conditions such as Alzheimer's disease and chronic inflammatory disorders.

Moreover, the stereochemical properties of 3-{azabicyclo[octane]} have been extensively studied to understand its interaction with biological targets at the molecular level. Advanced computational methods, including molecular docking and dynamics simulations, have provided insights into its binding affinity and selectivity towards specific receptors or enzymes.

In conclusion, compound CAS No 2138121-96-5, or 3-{azabicyclo[octane]}, represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in the development of innovative therapeutic agents.